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Compound of Interest

Compound Name: Pigment red 5

Cat. No.: B1583872

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.I.
Pigment Red 5 (CAS No. 6410-41-9), a widely used synthetic organic pigment. Understanding
the solubility of this pigment is critical for its application in various formulations, including inks,
coatings, plastics, and potentially, for assessing its behavior in biological systems relevant to
drug development.

Physicochemical Properties of Pigment Red 5

Pigment Red 5, chemically known as N-(5-chloro-2,4-dimethoxyphenyl)-4-[[5-
(diethylsulfamoyl)-2-methoxyphenyl]diazenyl]-3-hydroxynaphthalene-2-carboxamide, is an azo
pigment characterized by its bright red color. Its molecular structure significantly influences its
physical and chemical properties, including its solubility.
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Property Value Reference
Chemical Formula C30H31CIN4O7S [1112]
Molecular Weight 627.11 g/mol [1][2]
Appearance Orange-red powder [11[3]
Melting Point 306 °C [11[3]
Density 1.34 g/cm3 [1][3]
pKa 10.12 + 0.70 (Predicted) [11[3]

LogP (Octanol-Water Partition
o 1.22 at 23°C [1]14]
Coefficient)

Quantitative Solubility Data

Precise, comparative quantitative solubility data for Pigment Red 5 in a wide range of organic
solvents is not extensively available in public literature. The pigment is generally characterized
by its low solubility. The available data is summarized below.

Solvent Temperature Solubility Reference

Water 23 °C 7.8 pg/L [11[31[4115]

Organic Solvents
20 °C 130 pg/L [11[3][41[5]
(General)

Qualitative Solubility and Solvent Fastness

Qualitative assessments provide further insight into the behavior of Pigment Red 5 in different
organic solvents. It is generally described as being soluble in ethanol and slightly soluble in
acetone.[1][3][5]

Solvent fastness, a measure of a pigment's resistance to "bleeding" or migrating when in
contact with a solvent, is another important related property. While not a direct measure of
solubility, it indicates the pigment's stability in a given solvent system.
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Solvent/Reagent Fastness Rating (1-5 scale, 5=excellent)
Water 5

5% HCI 5

5% NaOH 5

Ethyl Alcohol 4

Ethyl Acetate 4

Xylene 3-4

MEK (Methyl Ethyl Ketone) 3

Mineral Spirit 3-4

Note: This data is based on a typical supplier's technical datasheet and may vary between
different commercial grades of the pigment.

Experimental Protocols for Solubility Determination

The following outlines a generalized methodology for determining the solubility of a pigment
like Pigment Red 5 in an organic solvent, based on established principles and references to
standard testing methods.

Principle

The solubility is determined by preparing a saturated solution of the pigment in a specific
solvent at a controlled temperature. The concentration of the dissolved pigment is then
measured, typically by gravimetric or spectrophotometric methods.

Materials and Equipment

o Pigment Red 5 sample
o Selected organic solvents (e.g., ethanol, acetone, toluene, ethyl acetate)

e Analytical balance

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1583872?utm_src=pdf-body
https://www.benchchem.com/product/b1583872?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Constant temperature bath or shaker

Centrifuge

Filtration apparatus (e.g., syringe filters with appropriate membrane)
Volumetric flasks and pipettes

UV-Vis Spectrophotometer (for spectrophotometric method)

Evaporating dish and oven (for gravimetric method)

Generalized Procedure

Preparation of Saturated Solution:

o Add an excess amount of Pigment Red 5 to a known volume of the chosen organic
solvent in a sealed container.

o Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to
ensure equilibrium is reached.

Separation of Undissolved Pigment:
o Centrifuge the suspension at high speed to pellet the undissolved pigment particles.
o Carefully decant the supernatant.

o Filter the supernatant through a fine-pore membrane filter (e.g., 0.22 um) to remove any
remaining suspended particles.

Quantification of Dissolved Pigment:
o Gravimetric Method:

» Accurately transfer a known volume of the clear, saturated filtrate to a pre-weighed
evaporating dish.

» Evaporate the solvent under a gentle stream of nitrogen or in a fume hood.
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» Dry the residue in an oven at a suitable temperature until a constant weight is achieved.

» The weight of the residue corresponds to the amount of dissolved pigment. Calculate
the solubility in g/L or other desired units.

o Spectrophotometric Method:

» Prepare a series of standard solutions of Pigment Red 5 of known concentrations in the
same solvent.

= Measure the absorbance of the standard solutions at the wavelength of maximum
absorbance (Amax) to generate a calibration curve.

» Dilute the saturated filtrate with a known volume of the solvent to bring its absorbance
within the range of the calibration curve.

= Measure the absorbance of the diluted filtrate and determine its concentration from the
calibration curve.

» Calculate the original solubility, accounting for the dilution factor.

Diagrams
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1. Preparation of Saturated Solution

Add excess Pigment Red 5 to solvent

:

Agitate at constant temperature (24-48h)

Equilibrated Mixture

2. Separation

Centrifuge the mixture

l

Filter the supernatant

Saturated Filtrate

3. Quantification
Choose Method
Spectrophotometric Gravimetric
Spectropbotometric Gravimetric
Prepare calibration curve Evaporate solvent from known volume
Measure absorbance of filtrate Weigh the residue
Calculate concentration
4. Result

Solubility Data (g/L)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 1. chembk.com [chembk.com]

e 2. union-pigment.com [union-pigment.com]

o 3. Pigment Red 5 | 6410-41-9 [chemicalbook.com]

e 4. Buy Pigment red 5 | 6410-41-9 [smolecule.com]

e 5. Pigment Red 5 CAS#: 6410-41-9 [m.chemicalbook.com]

 To cite this document: BenchChem. [In-Depth Technical Guide: Solubility of Pigment Red 5 in
Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583872#solubility-of-pigment-red-5-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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